Cas no 1914946-33-0 (Ethyl 5-bromoisoxazole-3-carboxylate)

Ethyl 5-bromoisoxazole-3-carboxylate is a versatile heterocyclic compound featuring a brominated isoxazole core with an ester functional group. Its key advantages include high reactivity at the 5-position due to the bromine substituent, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under standard conditions and well-documented reactivity profile ensure reliable performance in synthetic applications. Suitable for use in medicinal chemistry, it serves as a precursor for bioactive isoxazole derivatives.

Ethyl 5-bromoisoxazole-3-carboxylate structure

1914946-33-0 structure

Product Name:Ethyl 5-bromoisoxazole-3-carboxylate

CAS No:1914946-33-0

MF:C₆H₆BrNO₃

MW:220.02074098587

MDL:MFCD32214869

CID:4629636

PubChem ID:121313986

Update Time:2025-05-28

Ethyl 5-bromoisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-bromoisoxazole-3-carboxylate
- 5-Bromo-isoxazole-3-carboxylic acid ethyl ester
- 1914946-33-0
- BS-15859
- MFCD32214869
- SY307840
- AKOS032946327
- Ethyl5-bromoisoxazole-3-carboxylate
- DB-096085
- D84090
- SCHEMBL17723606
- ethyl 5-bromo-1,2-oxazole-3-carboxylate
- Ethyl 5-bromoisoxazole-3-carboxylate
- MDL： MFCD32214869
- Inchi： 1S/C6H6BrNO3/c1-2-10-6(9)4-3-5(7)11-8-4/h3H,2H2,1H3
- InChI Key： YRDFTVOAGOTYJF-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(Br)ON=1)OCC

Computed Properties

Exact Mass: 218.95311g/mol
Monoisotopic Mass: 218.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.3Å²

Ethyl 5-bromoisoxazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SE987-100mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	100mg	1478.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SE987-50mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	50mg	1748CNY	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X36985-250mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	250mg	¥997.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X36985-100mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	100mg	¥592.0	2024-07-18
Ambeed	A106644-25mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	25mg	$158.00	2022-03-01
Ambeed	A106644-50mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	50mg	$63.0	2025-02-24
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Ambeed	A106644-250mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	250mg	$140.0	2025-02-24
Ambeed	A106644-1g	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0	97%	1g	$450.0	2025-02-24
TRC	E258935-10mg	Ethyl 5-bromoisoxazole-3-carboxylate	1914946-33-0		10mg	$ 115.00	2022-06-05